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Compound of Interest

Compound Name: Calcium Gluceptate

Cat. No.: B046872 Get Quote

Calcium Gluceptate: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties, analytical

methodologies, and biological significance of Calcium Gluceptate. The information is curated

to support research, development, and quality control activities involving this compound.

Physicochemical Properties of Calcium Gluceptate
Calcium Gluceptate is the calcium salt of glucoheptonic acid. It is utilized as a source of

calcium, an essential mineral for numerous physiological processes.[1][2] The compound can

exist in anhydrous or hydrated forms.[3][4][5]
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Property Value References

Molecular Formula C₁₄H₂₆CaO₁₆ [3][4][6]

Molecular Weight 490.42 g/mol (anhydrous) [3][4][6]

Appearance
White to slightly yellow,

amorphous powder
[7]

Solubility

Very soluble in water;

practically insoluble in acetone

and ethanol

[7]

pH (1 in 10 solution) 6.0 - 8.0 [3][4][5][7]

Experimental Protocols for Characterization
The identification and quantification of Calcium Gluceptate are critical for quality control in

pharmaceutical formulations. Standardized methodologies are outlined in pharmacopeias such

as the United States Pharmacopeia (USP).

Identification
Infrared Absorption Spectroscopy (IR): The infrared absorption spectrum of the substance is

compared to that of a reference standard (USP Calcium Gluceptate RS). The spectra

should be concordant.[3][4][5][7]

Test for Calcium: A solution of Calcium Gluceptate (typically 1 in 50 or 20 mg/mL) will yield

a positive test for the presence of calcium ions, as per standard wet chemistry identification

tests.[3][4][5][7]

Assay (Quantification)
The assay for Calcium Gluceptate is typically performed using a complexometric titration with

edetate disodium (EDTA).

Procedure:

Accurately weigh approximately 800 mg of Calcium Gluceptate.
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Dissolve the sample in 150 mL of water containing 2 mL of 3 N hydrochloric acid.

While stirring, add approximately 25 mL of 0.05 M edetate disodium from a buret.

Add 15 mL of 1 N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

Continue the titration with 0.05 M edetate disodium to a distinct blue endpoint.

Each mL of 0.05 M edetate disodium is equivalent to 24.52 mg of C₁₄H₂₆CaO₁₆.[3][4][7]

Loss on Drying
Thermogravimetric analysis (TGA) is employed to determine the water content of Calcium
Gluceptate, which can exist in various hydrated forms.

Procedure:

Accurately weigh 10 to 25 mg of the sample.

Heat the sample at a rate of 5 °C per minute in a nitrogen atmosphere with a flow rate of

40 mL per minute.

Record the thermogram up to 150 °C. Weight loss above approximately 160 °C is

indicative of decomposition.[3][4][5][7]

Acceptance Criteria for Anhydrous Form: Not more than 1.0% weight loss.[3][4]

Biological Significance and Signaling Pathways
Calcium ions (Ca²⁺) are fundamental to a vast array of cellular signaling pathways, acting as a

ubiquitous second messenger.[2] While Calcium Gluceptate's primary pharmacological action

is to provide a bioavailable source of calcium to replenish diminished levels in the body, the

released calcium ions participate in numerous critical physiological processes.[1] These include

neurotransmitter release, muscle contraction, and bone mineralization.[2][8]

The diagram below illustrates a generalized signaling pathway involving intracellular calcium.

An external stimulus activates a G-protein coupled receptor (GPCR), leading to the activation

of Phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into
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inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the

endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytoplasm. This increase

in intracellular Ca²⁺ concentration then modulates the activity of various downstream effector

proteins, leading to a cellular response.
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Caption: Generalized Calcium Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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